molecular formula C12H6ClN3O4 B8528687 2-Chloro-4-(3-nitrophenoxy)-furo[3,2-d]pyrimidine

2-Chloro-4-(3-nitrophenoxy)-furo[3,2-d]pyrimidine

Cat. No.: B8528687
M. Wt: 291.64 g/mol
InChI Key: ZKXPTHDGIVQQNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(3-nitrophenoxy)-furo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C12H6ClN3O4 and its molecular weight is 291.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6ClN3O4

Molecular Weight

291.64 g/mol

IUPAC Name

2-chloro-4-(3-nitrophenoxy)furo[3,2-d]pyrimidine

InChI

InChI=1S/C12H6ClN3O4/c13-12-14-9-4-5-19-10(9)11(15-12)20-8-3-1-2-7(6-8)16(17)18/h1-6H

InChI Key

ZKXPTHDGIVQQNE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OC2=NC(=NC3=C2OC=C3)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.4 g (33.9 mmol) of 2,4-dichlorofuro[3,2-d]pyrimidine (see: International Publication Number WO 2008073785 and WO 2008152394) was dissolved in 32 mL of methanol, and 5.7 g (40.6 mmol) of 3-nitrophenol and 12 mL (67.7 mmol) of diisopropylethylamine were added thereto, and stirred for 24 hours at room temperature. Upon the completion of the reaction, the resulting solid was filtered and dried over under a reduced pressure to obtain 6.3 g of the title compound (yield: 64%).
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Quantity
5.7 g
Type
reactant
Reaction Step Two
Quantity
12 mL
Type
reactant
Reaction Step Two
Yield
64%

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